Cas no 1698620-77-7 (3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride
• CAS No: 1698620-77-7
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 5765752
• PubChem ID: 103490977
• Update Time: 2025-10-31

3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1-ethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride
• 1698620-77-7
• EN300-1144734
• 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-4-13-6-9(3)14-5-8(2)7-15(10,11)12/h8-9H,4-7H2,1-3H3
• InChI Key： HPCDJXUTYVQNAZ-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COC(C)COCC)(=O)=O

Computed Properties

• Exact Mass: 258.0692580g/mol
• Monoisotopic Mass: 258.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride

Research Brief on 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride (CAS: 1698620-77-7)

3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride (CAS: 1698620-77-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of sulfonamide-based therapeutics. Its unique structural features, including the ethoxypropan-2-yloxy and methylpropane moieties, contribute to its reactivity and potential applications in drug discovery.

Recent studies have focused on the synthetic utility of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a sulfonylation agent for the preparation of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers highlighted the compound's superior reactivity compared to traditional sulfonyl chlorides, attributed to the electron-donating effects of the ether linkage in the molecular structure.

In pharmaceutical development, this sulfonyl chloride derivative has shown promise in the synthesis of prodrug candidates. A recent patent application (WO2023051234) disclosed its use in creating masked sulfonamide derivatives with improved pharmacokinetic properties. The compound's ability to introduce both sulfonyl and protected hydroxyl functionalities in a single step has made it particularly valuable for structure-activity relationship studies.

From a safety and handling perspective, new research has emerged regarding the stability and storage conditions of 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride. A 2024 study in Organic Process Research & Development established optimal storage conditions at -20°C under argon atmosphere, with demonstrated stability for up to 6 months under these conditions. This information is particularly valuable for industrial-scale applications.

The compound's mechanism of action as a sulfonylation reagent has been further elucidated through computational chemistry studies. Density functional theory (DFT) calculations published in early 2024 revealed that the electronic effects of the 2-methylpropane moiety significantly lower the activation energy for nucleophilic substitution reactions compared to simpler sulfonyl chlorides.

Looking forward, several research groups have reported plans to utilize this compound in the development of new antimicrobial agents, leveraging its ability to introduce sulfonamide groups with enhanced membrane permeability. The unique combination of lipophilic (ethoxypropan-2-yloxy) and hydrophilic (sulfonyl chloride) properties in the same molecule makes it particularly attractive for designing compounds with optimized bioavailability.

In conclusion, 3-(1-ethoxypropan-2-yl)oxy-2-methylpropane-1-sulfonyl chloride (CAS: 1698620-77-7) represents a versatile and valuable building block in contemporary medicinal chemistry. Its applications span from fundamental research to drug development, with recent advances highlighting its superior reactivity and synthetic utility. As research continues, we anticipate seeing more innovative applications of this compound in the design of next-generation therapeutics.